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Compound of Interest

Compound Name: Azetidine-3-thiol hydrochloride

Cat. No.: B600125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Azetidine-3-thiol hydrochloride, with CAS number 179337-60-1, is a strained heterocyclic

building block of significant interest in medicinal chemistry and drug discovery. Its unique four-

membered azetidine ring, coupled with a reactive thiol group, makes it a valuable synthon for

the creation of novel therapeutic agents. This document provides a comprehensive overview of

its chemical properties, a proposed synthesis pathway, and its potential applications in

pharmaceutical research, with a focus on its role as an intermediate in the development of

enzyme inhibitors and other bioactive molecules.

Chemical and Physical Properties
Azetidine-3-thiol hydrochloride is a salt that is typically a white to off-white solid, though it is

sometimes supplied as an oil.[1] Its hydrochloride form enhances its stability and solubility in

aqueous solutions.[1] The presence of the thiol group can give the compound a characteristic

odor.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b600125?utm_src=pdf-interest
https://www.benchchem.com/product/b600125?utm_src=pdf-body
https://www.benchchem.com/product/b600125?utm_src=pdf-body
https://cymitquimica.com/cas/179337-60-1/
https://cymitquimica.com/cas/179337-60-1/
https://cymitquimica.com/cas/179337-60-1/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 179337-60-1 [2]

Molecular Formula C₃H₈ClNS [2]

Molecular Weight 125.61 g/mol [2]

Purity Typically ≥97% [1][2]

Physical State
White to off-white solid or

liquid/oil
[1]

Storage Room temperature [2]

Synthesis and Experimental Protocols
A specific, detailed experimental protocol for the synthesis of Azetidine-3-thiol hydrochloride
is not readily available in peer-reviewed literature. However, a plausible synthetic route can be

proposed based on the synthesis of related azetidine derivatives, particularly the conversion of

a hydroxyl group to a thiol group. A common precursor for 3-substituted azetidines is 1-benzyl-

3-hydroxyazetidine, which can be synthesized from benzylamine and epichlorohydrin.[3] The

hydroxyl group can then be converted to a thiol, followed by debenzylation and formation of the

hydrochloride salt.

Proposed Synthetic Workflow
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Step 1: Synthesis of N-Protected Precursor

Step 2: Conversion to Thiol

Step 3: Deprotection and Salt Formation

Benzylamine + Epichlorohydrin

1-Benzyl-3-hydroxyazetidine

Ring formation

Mesylation/Tosylation

Thiolation (e.g., with NaSH)

1-Benzyl-azetidine-3-thiol

Debenzylation (e.g., H2/Pd-C)

Azetidine-3-thiol

HCl Treatment

Azetidine-3-thiol hydrochloride
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Enzyme Inhibition Pathway

Azetidine-3-thiol Derivative

Target Enzyme (e.g., Protease, Metalloenzyme)

Binding to active site

Enzyme-Inhibitor Complex

Covalent modification or metal chelation

Inhibition of Biological Pathway

Therapeutic Effect

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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179337-60-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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